1,3-Dioxolane, 2,2'-(1,8-octanediyl)bis-

• CAS No.: 35096-58-3
• Molecular Formula: C14H26O4
• Molecular Weight: 258.35 g/mol
• IUPAC Name: 2-[8-(1,3-dioxolan-2-yl)octyl]-1,3-dioxolane
• InChI: InChI=1S/C14H26O4/c1(3-5-7-13-15-9-10-16-13)2-4-6-8-14-17-11-12-18-14/h13-14H,1-12H2
• InChI Key: VAYIVALSPABEAG-UHFFFAOYSA-N
• Canonical SMILES: C1COC(O1)CCCCCCCCC2OCCO2

Description

1,3-Dioxolane, 2,2'-(1,8-octanediyl)bis- is a bicyclic compound consisting of two 1,3-dioxolane rings bridged by a linear 1,8-octanediyl chain. The 1,3-dioxolane moiety is a five-membered ring containing two oxygen atoms, which imparts polarity and stability. The octanediyl spacer provides flexibility and influences the compound’s physicochemical properties, such as solubility and thermal behavior.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 1,3-Dioxolane, 2,2'-(1,8-octanediyl)bis- with structurally related dioxolane and dioxaborolane derivatives, focusing on bridge length, molecular properties, and applications.

Compound Name	Bridge Structure	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications
1,3-Dioxolane, 2,2'-(1,8-octanediyl)bis-	1,8-octanediyl	Not provided	C₁₄H₂₆O₄	~282.35 (estimated)	Hypothesized to exhibit high flexibility and hydrophobicity due to long aliphatic chain .
2,2'-Methylenebis[1,3-dioxolane]	Methylene (1C)	4405-17-8	C₇H₁₂O₄	176.17	Used in scientific research; low melting point due to short bridge .
1,3-Dioxolane,2,2'-(1,3-propanediyl)bis-	1,3-propanediyl (3C)	6543-04-0	C₉H₁₆O₄	188.22	Intermediate in organic synthesis; moderate thermal stability .
1,3,2-Dioxaborolane, 2,2'-[1,4-butanediylbis(oxy)]bis-	1,4-butanediyl (4C)	64420-72-0	C₈H₁₆B₂O₆	245.83	Boron-containing analog; potential use in coordination chemistry .
2-Methyl-1,3-dioxolane	N/A (monomeric)	497-26-7	C₄H₈O₂	88.11	Common solvent; polar aprotic properties .

Key Findings:

Bridge Length and Flexibility: The octanediyl bridge in 1,3-Dioxolane, 2,2'-(1,8-octanediyl)bis- likely increases hydrophobicity and reduces crystallinity compared to shorter-bridged analogs like 2,2'-Methylenebis[1,3-dioxolane] (1C bridge) . Longer bridges (e.g., 8C vs. 3C) may enhance solubility in nonpolar solvents but reduce thermal stability due to decreased rigidity .

Functional Group Variations :

• Replacement of oxygen with boron (as in 1,3,2-Dioxaborolane derivatives) introduces Lewis acidity, enabling applications in catalysis or polymer cross-linking .
• Methyl-substituted dioxolanes (e.g., 2-Methyl-1,3-dioxolane) exhibit simpler structures with lower molecular weights, favoring use as solvents .

Thermal and Mechanical Properties :

• Shorter-bridged dioxolanes (e.g., 1,3-propanediyl) demonstrate moderate thermal stability (Tm ~100–150°C inferred from analogous compounds) , while boron-containing variants may decompose at higher temperatures due to borate ester formation .
• Evidence from 1,3-dioxolane extraction studies suggests that dioxolane-based compounds generally maintain polymer integrity (e.g., PHB) during processing, indicating compatibility with biopolymers .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 1,3-Dioxolane, 2,2'-(1,8-octanediyl)bis-, and how do reaction conditions influence yield?

• Methodology: The synthesis of structurally related dioxolanes (e.g., 2,2-bis(trifluoromethyl)-1,3-dioxolane) involves multi-step protocols with catalysts like KOtBu, as seen in polyurea synthesis via catalytic coupling of diformamides . For 1,8-octanediyl-linked compounds, cyclocondensation of diols or diacids with aldehydes under anhydrous conditions is common. Yield optimization requires controlled stoichiometry, inert atmospheres, and temperature gradients (e.g., 60–120°C). Characterization via NMR and FT-IR is critical to confirm structural integrity .

Q. How can conflicting spectroscopic data (e.g., NMR vs. XRD) for 1,3-dioxolane derivatives be resolved?

• Methodology: Discrepancies arise from conformational flexibility or crystal packing effects. Cross-validate using:

• Dynamic NMR to assess rotational barriers of the 1,8-octanediyl chain.
• X-ray crystallography to resolve solid-state configurations.
• DFT calculations to model energetically favorable conformers .

Q. What safety protocols are essential when handling 1,3-dioxolane derivatives with volatile substituents?

• Methodology: Despite the target compound’s lack of explicit hazard classification in evidence, related dioxolanes (e.g., 1,3-dioxolane) are highly flammable (flashpoint ≤2.5°C). Use explosion-proof equipment, avoid oxidizing agents, and ensure ventilation. Refer to GHS guidelines for spill management (e.g., water contamination risks) .

Advanced Research Questions

Q. How does the 1,8-octanediyl chain length influence the compound’s reactivity in polymer synthesis?

• Methodology: Compare with shorter chains (e.g., 1,3-propanediyl derivatives in ). The octanediyl spacer enhances flexibility in cross-linked polymers, as shown in polyurea synthesis via diformamide coupling. Use:

• Rheometry to measure viscoelasticity.
• TGA/DSC to assess thermal stability (degradation >250°C).
• Catalyst recycling studies (e.g., KOtBu) to evaluate efficiency over multiple cycles .

Q. What mechanistic insights explain unexpected side reactions during functionalization of 1,3-dioxolane rings?

• Methodology: For fluorinated analogs (e.g., 2,2-bis(trifluoromethyl)-1,3-dioxolane), side reactions with hexafluoroacetone suggest nucleophilic ring-opening. Apply:

• In situ FT-IR to track intermediate formation.
• Isotopic labeling (e.g., D₂O) to probe hydrolysis pathways.
• DFT-based transition state analysis to identify competing pathways .

Q. Can 1,3-Dioxolane, 2,2'-(1,8-octanediyl)bis- act as a supramolecular building block via host-guest interactions?

• Methodology: Test inclusion complexes with macrocycles (e.g., cucurbiturils):

• ITC (Isothermal Titration Calorimetry) to quantify binding constants.
• Solid-state NMR to analyze guest orientation.
• X-ray crystallography for structural resolution .

Key Research Challenges

• Synthetic Scalability : Multi-step routes for 1,8-octanediyl derivatives often suffer from <70% yields due to steric hindrance.
• Environmental Persistence : Lack of biodegradability data (see for related diols) necessitates OECD 301 testing.
• Catalyst Lifespan : Catalyst efficiency drops to 36% after three cycles in polyurea synthesis, demanding ligand optimization .